Cas no 1470-50-4 (oct-2-enoic acid)

• Product Name: oct-2-enoic acid
• CAS No: 1470-50-4
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD00002706
• CID: 163410
• PubChem ID: 73850
• Update Time: 2025-04-19

oct-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Octenoic acid
• Oct-2-enoic acid
• NSC 66570
• T2 OCTENOIC ACID
• FEMA NUMBER 3957
• RARECHEM AL BK 0164
• (2E)-2-Octenoic acid
• TRANS-2-OCTENOIC ACID
• 2-OCTENOIC ACID (TRANS-)
• 2-Octenoic acid oct-2-enoic acid
• 2-OCTENOIC ACID 97%
• NCIOpen2_000192
• SY049616
• 2-Octenic acid
• MFCD00002706
• D91783
• FT-0604932
• 2-Octenoic acid, (Z)-
• DTXSID50862675
• oct-2-enoic acid

• MDL： MFCD00002706
• Inchi： 1S/C8H14O2/c1-2-3-4-5-6-7-8(9)10/h6-7H,2-5H2,1H3,(H,9,10)
• InChI Key： CWMPPVPFLSZGCY-UHFFFAOYSA-N
• SMILES： OC(C=CCCCCC)=O

Computed Properties

• Exact Mass: 274.17808
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.944 g/mL at 25 °C(lit.)
• Melting Point: 5-6 °C(lit.)
• Boiling Point: 154 °C22 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.4588(lit.)
• PSA: 94.83

oct-2-enoic acid Security Information

• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-27-28-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids